Cas no 866843-96-1 (N-2-(3,4-diethoxyphenyl)ethyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-2-(3,4-diethoxyphenyl)ethyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866843-96-1
• MF: C₂₈H₂₉N₅O₂
• MW: 467.562165975571
• CID: 6236007
• PubChem ID: 2138546
• Update Time: 2025-10-29

N-2-(3,4-diethoxyphenyl)ethyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• N-2-(3,4-diethoxyphenyl)ethyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine
• N-[2-(3,4-diethoxyphenyl)ethyl]-3-(3-methylphenyl)triazolo[1,5-a]quinazolin-5-amine
• F1605-0921
• AKOS001835342
• N-[2-(3,4-DIETHOXYPHENYL)ETHYL]-3-(3-METHYLPHENYL)-[1,2,3]TRIAZOLO[1,5-A]QUINAZOLIN-5-AMINE
• 866843-96-1
• N-(3,4-diethoxyphenethyl)-3-(m-tolyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• Inchi： 1S/C28H29N5O2/c1-4-34-24-14-13-20(18-25(24)35-5-2)15-16-29-27-22-11-6-7-12-23(22)33-28(30-27)26(31-32-33)21-10-8-9-19(3)17-21/h6-14,17-18H,4-5,15-16H2,1-3H3,(H,29,30)
• InChI Key： VAFLOMIIJITXFF-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(C=CC(=C1)CCNC1C2C=CC=CC=2N2C(=C(C3C=CC=C(C)C=3)N=N2)N=1)OCC

Computed Properties

• Exact Mass: 467.23212518g/mol
• Monoisotopic Mass: 467.23212518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 73.6Ų

Additional information on N-2-(3,4-diethoxyphenyl)ethyl-3-(3-methylphenyl)-1,2,3triazolo1,5-aquinazolin-5-amine

N-2-(3,4-Diethoxyphenyl)ethyl-3-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine: A Comprehensive Overview

The compound with CAS No. 866843-96-1, known as N-2-(3,4-diethoxyphenyl)ethyl-3-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities and applications in drug discovery. The structure of this molecule is characterized by a quinazoline core fused with a 1,2,3-triazole ring system, which introduces unique electronic and steric properties that are critical for its biological interactions.

Recent studies have highlighted the importance of triazolopyrimidines in targeting various disease states, including cancer and inflammatory conditions. The quinazoline moiety is a well-known scaffold in medicinal chemistry due to its ability to interact with a wide range of biological targets, such as kinases and proteases. The 1,2,3-triazole ring further enhances the molecule's versatility by providing additional hydrogen bonding capabilities and modulating its pharmacokinetic properties.

The substituents on this compound play a crucial role in determining its biological activity. The diethoxyphenyl group at position 2 introduces electron-donating effects through the ethoxy groups, which can influence the molecule's solubility and binding affinity to target proteins. Similarly, the methylphenyl group at position 3 contributes to the molecule's lipophilicity and stability. These substituents are strategically placed to optimize the compound's balance between hydrophilicity and lipophilicity—a key factor in drug design.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the advancements in modern organic chemistry. The synthesis typically begins with the preparation of the quinazoline core through condensation reactions between an amine and an aldehyde or ketone. Subsequent steps involve the introduction of the triazole ring via click chemistry or other coupling reactions, followed by functionalization with the diethoxyphenyl and methylphenyl groups.

Recent research has focused on evaluating the anti-cancer activity of this compound. In vitro studies have demonstrated that it exhibits potent inhibitory effects against several cancer cell lines by targeting key enzymes involved in cell proliferation and survival pathways. Additionally, preclinical studies have shown that this compound has low toxicity profiles compared to traditional chemotherapeutic agents, making it a promising candidate for further development.

The application of computational chemistry techniques has also provided valuable insights into the molecular mechanisms underlying this compound's activity. Docking studies have revealed that it binds effectively to specific pockets on target proteins through hydrogen bonding interactions involving both the triazole and quinazoline moieties.

In conclusion, N-2-(3,4-diethoxyphenyl)ethyl-3-(3-methylphenyl)-1,2,3-triazolo[1,5-a]quinazolin-5-amine represents a cutting-edge advancement in medicinal chemistry with significant potential for therapeutic applications. Its unique structure and promising biological profile make it an attractive candidate for further research and development in oncology and related fields.